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Compound of Interest

Compound Name: Tiglylcarnitine-d3

Cat. No.: B15558252

Get Quote

An LC-MS/MS method for the quantification of Tiglylcarnitine using a stable isotope-labeled

internal standard, Tiglylcarnitine-d3, is presented in this application note. This method is

designed for researchers, scientists, and drug development professionals who require a robust,

sensitive, and specific assay for the analysis of this important biomarker in biological matrices

such as plasma.

Tiglylcarnitine, an acylcarnitine, is a critical intermediate in the metabolism of the amino acid

isoleucine. Elevated levels of Tiglylcarnitine can be indicative of certain inborn errors of

metabolism, such as beta-ketothiolase deficiency and 3-methylcrotonyl-CoA carboxylase

deficiency.[1][2] Accurate quantification is therefore essential for clinical research and

diagnostic screening. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the

preferred method for analyzing acylcarnitines due to its high sensitivity, specificity, and

throughput.[3][4]

This protocol details a complete workflow, from sample preparation to data analysis, utilizing a

simple protein precipitation step and a reversed-phase chromatographic separation.[5]
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Materials and Reagents
Analytes: Tiglylcarnitine, Tiglylcarnitine-d3 (Internal Standard, IS)

Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade)

Additives: Formic Acid (LC-MS Grade)

Biological Matrix: Human Plasma (or other relevant matrix)

Labware: 1.5 mL microcentrifuge tubes, autosampler vials with inserts, precision pipettes

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tiglylcarnitine and

Tiglylcarnitine-d3 by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Serially dilute the Tiglylcarnitine primary stock with 50%

methanol/water to prepare a series of working standard solutions for the calibration curve

(e.g., 10 ng/mL to 2000 ng/mL).

Internal Standard Working Solution (100 ng/mL): Dilute the Tiglylcarnitine-d3 primary stock

solution with 50% methanol/water.

Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration

levels (low, medium, high) from the primary stock solution, independent of the calibration

standards.

Sample Preparation
The sample preparation procedure involves a straightforward protein precipitation step.

Aliquot 50 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL

microcentrifuge tube.

Add 10 µL of the Internal Standard Working Solution (100 ng/mL Tiglylcarnitine-d3) to each

tube and vortex briefly.

Add 150 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.
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Vortex the mixture vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer 100 µL of the clear supernatant to an autosampler vial.

Inject 5 µL of the extract into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions
LC System: UPLC System (e.g., Waters ACQUITY, Shimadzu Nexera)

MS System: Triple Quadrupole Mass Spectrometer (e.g., SCIEX 7500, Waters Xevo TQ-S)

Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Column Temperature: 40°C

Table 1: Liquid Chromatography Gradient Program

Time (min) Flow Rate (mL/min) % Mobile Phase A % Mobile Phase B

0.0 0.4 98 2

1.0 0.4 98 2

5.0 0.4 2 98

6.0 0.4 2 98

6.1 0.4 98 2

8.0 0.4 98 2

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Table 2: Mass Spectrometry MRM Transitions and Parameters
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

DP (V) CE (eV)

Tiglylcarnitine 244.2 85.1 100 60 25

Tiglylcarnitine

-d3 (IS)
247.2 85.1 100 60 25

DP: Declustering Potential; CE: Collision Energy. Parameters may require optimization for

different instruments. The product ion m/z 85 is a characteristic fragment for acylcarnitines.
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Caption: LC-MS/MS workflow for Tiglylcarnitine quantification.
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Data Presentation
The method was validated for linearity, accuracy, and precision.

Calibration Curve and Linearity
A calibration curve was constructed by plotting the peak area ratio of Tiglylcarnitine to

Tiglylcarnitine-d3 against the nominal concentration. A linear regression with 1/x weighting

was applied.

Table 3: Representative Calibration Curve Data

Concentration
(ng/mL)

Analyte Area IS Area
Peak Area Ratio
(Analyte/IS)

10 4,850 95,500 0.051

25 12,200 96,100 0.127

50 24,900 95,800 0.260

100 51,500 97,200 0.530

250 128,000 96,500 1.326

500 255,000 95,900 2.659

1000 521,000 97,500 5.344

2000 1,050,000 96,800 10.847

Linear Range: 10 - 2000 ng/mL

Regression Equation: y = 0.0054x + 0.0012

Correlation Coefficient (r²): > 0.998

Accuracy and Precision
The accuracy and precision of the method were evaluated by analyzing QC samples at four

different concentrations on three separate days.
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Table 4: Inter-day Accuracy and Precision Summary (n=3 days)

QC Level
Nominal Conc.
(ng/mL)

Mean
Measured
Conc. (ng/mL)

Accuracy (%
Bias)

Precision (%
CV)

LLOQ 10 10.8 8.0% 11.5%

LQC 30 28.9 -3.7% 8.2%

MQC 300 309.6 3.2% 5.5%

HQC 1500 1465.5 -2.3% 4.1%

LLOQ: Lower Limit of Quantification; LQC: Low QC; MQC: Medium QC; HQC: High QC The

results demonstrate that the method has excellent accuracy and precision, with bias and CV

values well within acceptable limits for bioanalytical assays.

Conclusion
This application note provides a detailed protocol for the quantification of Tiglylcarnitine in

plasma using LC-MS/MS with a stable isotope-labeled internal standard. The method is

straightforward, employing a simple protein precipitation for sample cleanup, and offers

excellent sensitivity, accuracy, and precision. This robust and reliable workflow is well-suited for

high-throughput analysis in clinical research settings and for studies investigating metabolic

disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/small-molecule-hplc/synthesis-hilic-ms-acylcarnitines
https://testguide.adhb.govt.nz/EGuide/?elv=1&name=Plasma%20acylcarnitines&pn=1976&mn=991&sd=3&ts=19ade0894bd
https://pubmed.ncbi.nlm.nih.gov/16018880/
https://pubmed.ncbi.nlm.nih.gov/16018880/
https://www.benchchem.com/product/b15558252/docs#lc-ms-ms-method-for-tiglylcarnitine-quantification-using-tiglylcarnitine-d3
https://www.benchchem.com/product/b15558252/docs#lc-ms-ms-method-for-tiglylcarnitine-quantification-using-tiglylcarnitine-d3
https://www.benchchem.com/product/b15558252/docs#lc-ms-ms-method-for-tiglylcarnitine-quantification-using-tiglylcarnitine-d3
https://www.benchchem.com/product/b15558252/docs#lc-ms-ms-method-for-tiglylcarnitine-quantification-using-tiglylcarnitine-d3
https://www.benchchem.com/product/b15558252?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

